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Compound of Interest

Compound Name: 1-Propoxyhexane

Cat. No.: B12280008

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently
available for 1-Propoxyhexane (CAS No. 53685-78-2). The information herein is intended to
support risk assessment and ensure safe handling in a laboratory or industrial setting. Due to
the limited availability of data specific to 1-Propoxyhexane, information from structurally similar
aliphatic ethers has been included to provide a more complete, albeit extrapolated, safety
profile.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of a substance is fundamental to its
safe handling and use. The properties of 1-Propoxyhexane are summarized in the table
below.
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Property Value Reference(s)
Molecular Formula CoH200 [1112]

Molar Mass 144.25 g/mol [1][2]

Appearance Colorless liquid (presumed) General ether properties
Density 0.7892 g/cm? (estimate) [1]

Melting Point -68.3 °C (estimate) [1]

Boiling Point 162.9 °C (estimate) [1]

Flash Point No data available

Solubility Insoluble in water (presumed) General ether properties
Vapor Pressure No data available

Refractive Index 1.4006 (estimate) [1]

Toxicological Data

Direct toxicological data for 1-Propoxyhexane, such as LD50 and LC50 values, are not readily
available in the public domain. However, the toxicology of aliphatic ethers is generally
characterized by low to moderate acute toxicity. The primary health concerns associated with
this class of compounds are central nervous system (CNS) depression at high concentrations
and potential irritation. Chronic exposure to some ethers has been linked to various health
effects, though data for 1-Propoxyhexane is absent.[3]

General toxicological information for aliphatic ethers suggests the following:
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Endpoint

Observation

Reference(s)

Acute Toxicity (Oral)

No data available for 1-
Propoxyhexane. Generally low

for aliphatic ethers.

Acute Toxicity (Dermal)

No data available for 1-
Propoxyhexane. Generally low

for aliphatic ethers.

Acute Toxicity (Inhalation)

No data available for 1-
Propoxyhexane. High
concentrations of ether vapors
can cause narcosis, dizziness,

and drowsiness.[3]

Skin Corrosion/Irritation

Prolonged or repeated contact
may cause skin irritation and 3]

dermatitis due to defatting

action.

Serious Eye Damage/Irritation

May cause eye irritation.

Respiratory or Skin

Sensitization

No data available to suggest

sensitization potential.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation
and central nervous system

depression.[3]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available.

Aspiration Hazard

No data available.

Hazard Identification and GHS Classification
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A definitive Globally Harmonized System (GHS) classification for 1-Propoxyhexane is not
available from the sources reviewed. However, based on the properties of similar aliphatic
ethers, a tentative classification can be inferred. The most significant hazard associated with
ethers is their flammability.[3]

Tentative GHS Classification:

Hazard Class Hazard Category

Flammable Liquids Category 3 or 4 (dependent on flash point)

Signal Word: Warning or Danger (dependent on final classification)

Hazard Statements:

e H226: Flammable liquid and vapor.

e May include statements related to irritation or CNS effects if data becomes available.
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P233: Keep container tightly closed.

e P240: Ground and bond container and receiving equipment.

e P241: Use explosion-proof electrical/ventilating/lighting equipment.

e P242: Use non-sparking tools.

o P243: Take action to prevent static discharges.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.
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e P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.

e P403+P235: Store in a well-ventilated place. Keep cool.
e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1-Propoxyhexane are not
published. However, standardized OECD guidelines are typically followed for such evaluations.
Below are generalized methodologies that would be applicable.

Acute Oral Toxicity (Based on OECD Guideline 420: Fixed Dose Procedure)

Animal Model: Typically, female rats are used.

» Dosage: A starting dose of a substance is administered to a single animal. The outcome
determines the next dose (higher or lower).

o Administration: The substance is administered by gavage.
o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

o Endpoint: The test allows for the identification of a dose causing evident toxicity but not
mortality, and can be used to estimate the LD50.

In Vitro Cytotoxicity Assay (General Protocol)

Cell Line: Arelevant cell line (e.g., HepG2 for hepatotoxicity) is cultured.

Treatment: Cells are exposed to a range of concentrations of the test substance.

Assay: Cell viability is assessed using a method such as the MTT or resazurin assay.

Analysis: The concentration that causes a 50% reduction in cell viability (IC50) is calculated.

Metabolism and Potential Signhaling Pathways
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The metabolism of aliphatic ethers is primarily carried out by the cytochrome P450 (CYP450)
enzyme system in the liver.[4] The expected metabolic pathway for 1-Propoxyhexane would
involve O-dealkylation.

Proposed Metabolic Pathway of 1-Propoxyhexane
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Click to download full resolution via product page
Caption: Proposed metabolic pathway of 1-Propoxyhexane.

The toxic effects of ethers are often linked to their metabolites or their physical interaction with
cellular membranes. High concentrations of lipophilic compounds like ethers can disrupt
membrane fluidity, potentially affecting the function of membrane-bound proteins and ion
channels, leading to CNS depression.

Logical Workflow for Assessing Ether Toxicity
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Caption: A logical workflow for the toxicological assessment of an ether.
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Handling and Storage

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.
Keep away from heat, sparks, open flames, and other ignition sources.
Take precautionary measures against static discharge.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves (e.g., nitrile), and a lab coat.

Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated place.
Store away from oxidizing agents.

Ethers are prone to forming explosive peroxides upon exposure to air and light.[3]
Containers should be dated upon receipt and opening, and tested for peroxides periodically,
especially before distillation.

Emergency Measures
First Aid:

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention if irritation develops.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention immediately.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get medical attention immediately.

Fire Fighting:

e Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Water may be ineffective but can be used to cool fire-exposed containers.

o Vapors are heavier than air and may travel to a source of ignition and flash back.

Spills:

Eliminate all ignition sources.

Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable
container for disposal.

Use non-sparking tools.

Ventilate the area.

Conclusion

While specific toxicological and safety data for 1-Propoxyhexane are limited, a conservative
approach to handling based on the known hazards of aliphatic ethers is essential. The primary
concerns are its flammability and the potential for peroxide formation. In the absence of specific
data, it should be treated as a potentially irritating substance with possible CNS depressant
effects at high concentrations. Further research is needed to fully characterize the health and
safety profile of 1-Propoxyhexane. All laboratory and industrial activities involving this
chemical should be conducted with appropriate engineering controls, personal protective
equipment, and emergency preparedness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of 1-
Propoxyhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12280008#health-and-safety-information-for-1-
propoxyhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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